Cas no 1027511-36-9 (Methyl furo[2,3-b]pyridine-2-carboxylate)

• Product Name: Methyl furo[2,3-b]pyridine-2-carboxylate
• CAS No: 1027511-36-9
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD10574903
• CID: 2196811
• PubChem ID: 45073322
• Update Time: 2025-06-09

Methyl furo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl furo[2,3-b]pyridine-2-carboxylate
• 2-(Methoxycarbonyl)furo[2,3-b]pyridine
• METHYL-FURO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID
• Furo[2,3-b]pyridine-2-carboxylic acid methyl ester
• 2-(Methoxycarbonyl)furo[2,3-b]pyridine, Methyl 7-azabenzo[b]furan-2-carboxylate
• 1027511-36-9
• starbld0018378
• DTXSID10662734
• AKOS006302465

• MDL： MFCD10574903
• Inchi： 1S/C9H7NO3/c1-12-9(11)7-5-6-3-2-4-10-8(6)13-7/h2-5H,1H3
• InChI Key： JPXVCZKRDSLJNB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 177.042593085Da
• Monoisotopic Mass: 177.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl furo[2,3-b]pyridine-2-carboxylate

Methyl furo[2,3-b]pyridine-2-carboxylate: A Comprehensive Overview

Methyl furo[2,3-b]pyridine-2-carboxylate (CAS No. 1027511-36-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has found applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to methyl furo[2,3-b]pyridine-2-carboxylate.

The chemical structure of methyl furo[2,3-b]pyridine-2-carboxylate is characterized by a fused bicyclic system comprising a furan ring and a pyridine ring. The carboxylate ester group attached at the 2-position of the pyridine ring plays a crucial role in determining its chemical reactivity and physical properties. This structure makes it an ideal candidate for various chemical transformations and functionalization processes.

Recent studies have highlighted the potential of methyl furo[2,3-b]pyridine-2-carboxylate as a building block in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex heterocyclic frameworks that exhibit promising pharmacological activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound show potent inhibitory effects against certain enzymes associated with neurodegenerative diseases.

In addition to its role in drug discovery, methyl furo[2,3-b]pyridine-2-carboxylate has also been utilized in the development of advanced materials. Its ability to form stable coordination complexes with metal ions has led to its application in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials have potential uses in gas storage, catalysis, and sensing technologies.

The synthesis of methyl furo[2,3-b]pyridine-2-carboxylate typically involves multi-step organic reactions. A common approach involves the coupling of a furan derivative with a pyridine precursor under specific reaction conditions to form the fused bicyclic system. Subsequent functionalization steps are then employed to introduce the carboxylate ester group at the desired position.

Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic processes. For example, the use of palladium-catalyzed cross-coupling reactions has enabled researchers to achieve higher yields and better control over the stereochemistry of the product.

From an analytical standpoint, methyl furo[2,3-b]pyridine-2-carboxylate can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide valuable insights into its molecular structure and purity.

Looking ahead, ongoing research is focused on expanding the range of applications for methyl furo[2,3-b]pyridine-2-carboxylate while optimizing its synthesis pathways for industrial scale-up. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in this area.

In conclusion, methyl furo[2,3-b]pyridine-2-carboxylate (CAS No. 1027511-36-9) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and promising applications continue to make it a subject of intense scientific interest.